Cas no 1170003-99-2 (3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1170003-99-2
• MF: C₁₇H₁₆F₃N₇O
• MW: 391.350452423096
• CID: 5843145
• PubChem ID: 30868250
• Update Time: 2025-08-05

3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea
• VU0647309-1
• F5563-0081
• 1170003-99-2
• AKOS024513697
• 1-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(3-(trifluoromethyl)phenyl)urea

• Inchi： 1S/C17H16F3N7O/c18-17(19,20)12-3-1-4-13(9-12)26-16(28)22-7-6-21-14-10-15(24-11-23-14)27-8-2-5-25-27/h1-5,8-11H,6-7H2,(H,21,23,24)(H2,22,26,28)
• InChI Key： KRTVPMKYCPEGRE-UHFFFAOYSA-N
• SMILES： N(CCNC1=CC(N2C=CC=N2)=NC=N1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 391.13684265g/mol
• Monoisotopic Mass: 391.13684265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.8Ų

Additional information on 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea

Introduction to 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1170003-99-2)

3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea, identified by its CAS number 1170003-99-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic urea derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its pyrazole and pyrimidine moieties, contribute to its unique pharmacophoric properties, making it a valuable candidate for further investigation in medicinal chemistry.

The pyrazole ring is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea, the pyrazole moiety is linked to a pyrimidine ring through an aminoethyl chain, creating a scaffold that can potentially modulate biological pathways. The presence of the trifluoromethyl group on the phenyl ring enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the urea moiety in 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea can form hydrogen bonds with key residues in protein active sites, thereby influencing its binding affinity. This has opened up new avenues for designing molecules with improved pharmacological properties.

One of the most promising applications of this compound lies in its potential as an inhibitor of kinases, which are enzymes involved in various cellular processes, including cell growth and division. Kinase inhibitors have been widely studied for their role in treating cancers and inflammatory diseases. Preliminary studies indicate that 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrimidin-4-yl group into the structure is particularly challenging but crucial for achieving the desired biological activity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

In addition to its kinase inhibitory activity, 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in modulating immune responses, making it a candidate for treating autoimmune diseases. The ability of this compound to interact with multiple biological targets underscores its versatility and highlights its significance as a research tool.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential to assess the pharmacokinetic properties, toxicity profiles, and therapeutic potential of compounds like 3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea. These studies provide critical insights into how the compound behaves within living systems and guide further optimization efforts.

Recent research has also explored the use of derivatives of this compound to enhance their pharmacological properties. By modifying specific functional groups or introducing additional moieties, scientists aim to improve binding affinity, reduce side effects, and expand therapeutic applications. Such modifications are often guided by structural insights gained from X-ray crystallography and other biophysical techniques.

The role of computational methods in drug discovery cannot be overstated. Virtual screening techniques have been employed to identify potential hits from large databases of compounds, including derivatives of 3-(2-{[6-(1H-pyrazol-1-yloxy)]amino}ethyl)-1-[3-trifluoromethoxyphenyl]-urea (CAS No. 117000399). These methods allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients.

In conclusion, 3-(2-{[6-(1H-pyrazol--l yl ) pyrimidin - 4 - y l ] am i no } eth y l ) - 1 - [ 3 - ( t r i f lu o r o m e t h y l ) p h e n y l ] u re a ( C A S N o . 11 7 0 0 0 3 - 9 9 - 2 ) represents a significant advancement i n pharma ceutical chemistry . Its unique structural features , combined wi th promising preclinical data , make it a valuable candidate f or further development . As research continues , we can expect t o see more insights into its therapeutic potential , paving t he way f or novel treatments i n various disease areas .